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Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538

Technical Support Center: Platinum-Rhodium
Thermocouples

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
common issues encountered during the calibration and use of platinum-rhodium
thermocouples.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the calibration of my platinum-rhodium
thermocouple?

Al: The calibration of platinum-rhodium thermocouples can be influenced by several factors,
primarily categorized as metallurgical and environmental.

o Metallurgical Changes:

o Contamination: The platinum and platinum-rhodium wires are highly susceptible to
contamination from various elements at high temperatures, such as silicon, lead, zinc,
phosphorus, and arsenic.[1] This contamination can alter the thermoelectric properties of
the wires, leading to calibration drift. Even small amounts of silicon from siliceous
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refractories, particularly in a reducing atmosphere like hydrogen, can cause embrittlement
and failure.[1]

o Rhodium Oxide Evaporation: At temperatures above 1000°C, rhodium can selectively
evaporate from the alloy wire, and rhodium can diffuse from the alloy leg to the pure
platinum leg.[2] This change in composition affects the thermoelectric voltage and leads to
decalibration.[2][3]

o Recrystallization and Grain Growth: At high temperatures (above 1100°C for platinum), the
microstructure of the thermocouple wires changes through recrystallization and grain
growth.[2][4] This can make the wires brittle and more susceptible to failure, especially if
they are in contact with other platinum components, which can lead to sticking.[2]

o Mechanical Stress and Strain: Bending, twisting, or any form of cold work introduces
mechanical stress and strain into the thermocouple wires.[5][6] This can cause
inhomogeneities and affect the thermoelectric output, leading to calibration errors.[5][6]

e Environmental and Operational Factors:

o Operating Temperature: The higher the operating temperature, the greater the rate of
metallurgical changes like rhodium evaporation and recrystallization, accelerating
calibration drift.[2][7]

o Atmosphere: Platinum-rhodium thermocouples perform best in oxidizing and inert
atmospheres.[8][9][10] Reducing atmospheres, or those containing metal vapors, can lead
to contamination and rapid degradation of the thermocouple.[8][9][10]

o Immersion Depth: Inconsistent immersion depth in a temperature gradient can lead to
errors, as the thermoelectric EMF is generated in the portion of the wires that lies within
this gradient.[11]

o Insulation and Sheathing: The choice of insulators and protective sheaths is critical. Using
materials containing silica in a reducing atmosphere can lead to silicon contamination.[1]
Impervious alumina sheaths are recommended for protection.[1]

Q2: My thermocouple reading is unstable. What are the possible causes and how can |
troubleshoot it?
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A2: Unstable readings from a platinum-rhodium thermocouple can stem from several issues.
Here are common causes and troubleshooting steps:

» Poor Electrical Connection: Loose or corroded connections in the thermocouple circuit can
cause fluctuating readings.

o Troubleshooting: Check all connections, including those at the junction box and the
measuring instrument. Ensure they are clean and tight.

» Electromagnetic Interference (EMI): Strong electromagnetic fields from nearby equipment
can induce noise in the thermocouple signal.

o Troubleshooting: Route thermocouple wires away from power cables and motors. Use
shielded extension wires and ensure proper grounding. A thermocouple should only be
grounded at a single point, either at the transmitter or the controller, but not both, to avoid
ground loops.[12]

o Vibration: Mechanical vibration can cause intermittent contact at the connections or stress
the thermocouple wires, leading to an unstable signal.[5]

o Troubleshooting: Secure the thermocouple and its wiring to minimize vibration. If vibration
is unavoidable, consider using a thermocouple with a more robust construction.

e Inhomogeneous Wires: If the thermocouple wires have become inhomogeneous due to
contamination or strain, moving the thermocouple within a temperature gradient can cause
the output to fluctuate.

o Troubleshooting: If inhomogeneity is suspected, the thermocouple may need to be
annealed or replaced.

Q3: The temperature reading from my thermocouple seems consistently high or low. What
should I check?

A3: Consistently inaccurate readings are often a sign of decalibration or issues with the
measurement setup.
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o Decalibration: Over time, especially at high temperatures, the thermoelectric properties of
the thermocouple will change, leading to a systematic error in the readings.[5][7]

o Troubleshooting: The thermocouple needs to be recalibrated against a standard. If the
error is outside acceptable limits, the thermocouple should be replaced.

« Incorrect Cold Junction Compensation: The reference junction (cold junction) temperature
must be accurately measured and compensated for. Any error in this measurement will
translate directly to an error in the final temperature reading.[5]

o Troubleshooting: Verify that the cold junction compensation is enabled and functioning
correctly on your measurement instrument. Ensure the reference junction is in a stable
temperature environment.[12][13]

o Reversed Polarity: If the thermocouple or extension wires are connected with reversed
polarity, the reading will be significantly incorrect.[12][13]

o Troubleshooting: Check the wiring connections. The negative lead (pure platinum for Type
S and R) should be connected to the negative terminal, and the positive lead (platinum-
rhodium alloy) to the positive terminal.

e Use of Incorrect Extension Wires: Extension wires must be of the correct type for the
thermocouple being used. Using the wrong type will introduce an error.

o Troubleshooting: Ensure that the extension wires match the thermocouple type (e.g., Type
S extension wire for a Type S thermocouple).

Troubleshooting Guides
Guide 1: Diagnhosing and Addressing Contamination

Issue: The thermocouple has become brittle, shows a significant change in calibration, or has
failed unexpectedly.

Potential Cause: Contamination of the platinum or platinum-rhodium wires.

Troubleshooting Workflow:
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Are silica-based
refractories used?

High likelihood of
silicon contamination.

Action:
- Replace thermocouple.
- Use high-purity, impervious
alumina sheaths and insulators.

Symptom:
Brittle wire, calibration drift,
or premature failure.

Is the atmosphere reducing
(e.g., Hydrogen)?

Are other contaminants
(metal vapors, etc.) present?

Likely contamination from No obvious source
environment. of contamination.

Action:
- Replace thermocouple.

- Ensure adequate protection from

the specific contaminants.

Improper handling is a
possible contamination source.

Action:
- Implement strict handling protocols.
- Clean new thermocouples before use.
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Symptom:
Consistently inaccurate
temperature readings.

Is there a wiring issue?

Action:
Correct wiring and re-test.

Correct CJC settings and ensure
stable reference temperature.

Is there a CJC issue?

Action:

Is the reading within
tolerance?

Issue likely resolved or related
to another system component.

Thermocouple is decalibrated.

Action:
Replace thermocouple.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

